6-chloro-N-(2-chlorophenyl)-3-nitropyridin-2-amine

• Molecular Formula: C11H7Cl2N3O2
• Molecular Weight: 284.09 g/mol
• IUPAC Name: 6-chloro-N-(2-chlorophenyl)-3-nitropyridin-2-amine
• InChI: InChI=1S/C11H7Cl2N3O2/c12-7-3-1-2-4-8(7)14-11-9(16(17)18)5-6-10(13)15-11/h1-6H,(H,14,15)
• InChI Key: IWBRWNNFXZYIPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=C(C=CC(=N2)Cl)[N+](=O)[O-])Cl

Description

6-chloro-N-(2-chlorophenyl)-3-nitropyridin-2-amine is a useful research compound. Its molecular formula is C11H7Cl2N3O2 and its molecular weight is 284.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2-Chloroaniline (1.32 mL, 10.4 mmol) was added to 2,6-dichloro-3-nitropyridine (1.00 g, 5.18 mmol) in ethanol (4 mL) and the solution was heated to 180° C. for 12 minutes under microwave irradiation in a heavy walled sealed tube. After cooling to room temperature, the resulting precipitate was collected by vacuum filtration, washed with cold ethanol and dried to give the title compound (0.8650 g). LCMS m/z=284.1 [M+H]+; 1H NMR (400 MHz, acetonitrile-d3) δ ppm 6.97 (d, J=8.6 Hz, 1H), 7.23 (td, J1=7.8 Hz, J2=1.6 Hz, 1H), 7.41 (td, J1=8.0 Hz, J2=1.5 Hz, 1H), 7.55 (dd, J1=8.0 Hz, J2=1.5 Hz, 1H), 8.20 (dd, J1=8.2 Hz, J2=1.50 Hz, 1H), 8.54 (d, J=8.6 Hz, 1H), 10.36 (broad s, 1H).